4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H21ClFN3O/c1-13-4-6-16(12-17(13)21)22-19(25)24-9-7-23(8-10-24)18-11-15(20)5-3-14(18)2/h3-6,11-12H,7-10H2,1-2H3,(H,22,25)
• InChI Key: KGNJDWKCUODPPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)NC3=CC(=C(C=C3)C)F
• Molecular Formula: C19H21ClFN3O
• Molecular Weight: 361.8 g/mol

Description

4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide is a compound that has been of interest to the scientific community due to its potential therapeutic applications. This compound has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in lab experiments. In

Mechanism of Action

The mechanism of action of 4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. In addition, this compound has been shown to reduce the expression of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines in the brain.

Advantages and Limitations for Lab Experiments

4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has several advantages and limitations for use in lab experiments. One advantage is that this compound has been shown to have anti-tumor activity and neuroprotective effects, making it a potential therapeutic agent for various diseases. However, one limitation is that the mechanism of action of this compound is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide. One direction is to further explore the mechanism of action of this compound to better understand its therapeutic potential. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound to determine its efficacy and safety in vivo. Additionally, this compound could be studied in combination with other therapeutic agents to enhance its anti-tumor and neuroprotective effects.

Scientific Research Applications

4-(5-chloro-2-methylphenyl)-N-(3-fluoro-4-methylphenyl)-1-piperazinecarboxamide has been studied for its potential therapeutic applications in various diseases, including cancer and neurological disorders. This compound has been shown to have anti-tumor activity in cancer cells and has been studied as a potential treatment for glioblastoma. In addition, this compound has been shown to have neuroprotective effects and has been studied as a potential treatment for Parkinson's disease.